Cas no 2171175-67-8 ((2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid)

• Product Name: (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid
• CAS No: 2171175-67-8
• MF: C₂₆H₂₄N₂O₅
• MW: 444.479166984558
• CID: 6084671
• PubChem ID: 56845968
• Update Time: 2025-06-08

(2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid
• EN300-1491551
• AKOS015910607
• 2171175-67-8
• (2R)-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3-phenylpropanoic acid

• Inchi： 1S/C26H24N2O5/c29-24(28-23(25(30)31)14-17-8-2-1-3-9-17)15-27-26(32)33-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,27,32)(H,28,29)(H,30,31)/t23-/m1/s1
• InChI Key： RNFLNNQAFRFTFE-HSZRJFAPSA-N
• SMILES： O(C(NCC(N[C@@H](C(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 444.16852187g/mol
• Monoisotopic Mass: 444.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid

Introduction to (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic Acid (CAS No. 2171175-67-8)

The compound (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid, identified by its CAS number 2171175-67-8, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. Its unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) group and a chiral center, contribute to its potential as a building block in drug development.

In recent years, the pharmaceutical industry has seen a surge in the use of chiral compounds due to their enhanced specificity and efficacy in therapeutic applications. The stereochemistry of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid plays a crucial role in determining its biological activity. The (R)-configuration at the chiral center is particularly significant, as it has been associated with improved pharmacokinetic properties and reduced side effects in several drug candidates.

The Fmoc group in this compound is a protective group commonly used in peptide synthesis. Its presence suggests that this molecule could be utilized as an intermediate in the synthesis of more complex peptides or proteins. The fluorene moiety, known for its fluorescence properties, also adds an interesting dimension to this compound, potentially making it useful in diagnostic and imaging applications.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability and bioavailability. The incorporation of the fluorenylmethoxycarbonyl group into (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid not only provides protection during synthetic processes but also imparts favorable physicochemical properties that are desirable in drug candidates.

The phenylpropanoic acid backbone of this compound is another key feature that contributes to its potential biological activity. Phenylpropanoids are known for their diverse biological functions, including anti-inflammatory, antimicrobial, and antioxidant properties. The presence of a phenyl ring in this molecule suggests that it may exhibit similar activities, making it a valuable candidate for further investigation.

Current research in the field of medicinal chemistry is increasingly focusing on the development of multitargeted drugs that can interact with multiple biological pathways simultaneously. The unique structure of (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid makes it a promising candidate for such an approach. Its ability to interact with various enzymes and receptors could lead to the development of novel therapeutic agents with enhanced efficacy and reduced toxicity.

In addition to its potential therapeutic applications, this compound has also garnered attention for its role as a tool compound in chemical biology research. Chiral auxiliaries and ligands derived from this molecule could be used to study the mechanisms of enzymatic reactions and to develop new catalytic systems.

The synthesis of complex molecules like (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid requires meticulous planning and execution. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to ensure high yields and enantiomeric purity. The growing interest in this area reflects the increasing demand for sophisticated molecular tools in pharmaceutical research.

The future prospects of this compound are promising, with ongoing studies exploring its potential applications in drug discovery and chemical biology. As our understanding of molecular interactions continues to evolve, compounds like (2R)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-phenylpropanoic acid are likely to play a pivotal role in shaping the next generation of therapeutics.